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Compound of Interest

Compound Name:
2-Hydroxyhexanedioic acid,

sodium salt

Cat. No.: B7981418

Get Quote

Substance Identity:

Chemical Name: 2-Hydroxyhexanedioic acid, sodium salt (likely Disodium 2-

hydroxyhexanedioate)

Parent Acid CAS: 18294-85-4 (2-Hydroxyadipic acid)[1][2][3]

Chemical Family: Dicarboxylic acid salts / Organic acid salts

Physical State: White crystalline solid (hygroscopic)

Solubility: Highly soluble in water

Part 1: Executive Safety & Hazard Assessment
Before initiating disposal, you must understand the material's behavior. While the sodium salt

form is generally less corrosive than the free acid, it must be treated as a chemical irritant.
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Parameter Characteristic Operational Implication

pH (Aqueous)
~6.5 – 8.5 (Neutral to slightly

basic)

Unlike the free acid (pH ~3),

the salt does not usually

require neutralization before

collection, but pH should be

verified.

Reactivity
Stable; Incompatible with

strong oxidizers

Segregate from nitrates,

perchlorates, and

permanganates in waste

storage.

Toxicity Irritant (Skin/Eye/Respiratory)
Do not inhale dust. Standard

PPE is non-negotiable.

Environmental
Potential organic load

(BOD/COD)

Do not flush down drains

without explicit approval from

local wastewater authorities.

Part 2: Personal Protective Equipment (PPE) Matrix
Trustworthiness Check: Always inspect PPE for physical integrity before handling waste.

Respiratory: NIOSH-approved N95 particulate respirator (for solids/dust) or half-mask

respirator with organic vapor/acid gas cartridges if mixed with solvents.

Ocular: Chemical splash goggles (ANSI Z87.1 compliant). Face shield recommended for

large liquid transfers.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving recommended during

spill cleanup. Lab coat with closed cuffs.

Part 3: Disposal Workflows & Protocols
Workflow A: Solid Waste Disposal (Excess or Expired
Reagent)
Use this protocol for pure solids or solid spills.
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Segregation: Isolate the container. Do not mix with biohazardous waste or sharps.

Labeling: Attach a hazardous waste tag.

Constituents: "2-Hydroxyhexanedioic acid, sodium salt"

Hazard Checkbox: "Irritant"

Packaging: Transfer to a wide-mouth high-density polyethylene (HDPE) container. Glass is

acceptable but poses a breakage risk.

Disposal Path: Route to High-Temperature Incineration.

Why? Incineration ensures complete destruction of the organic carbon skeleton,

preventing environmental accumulation.

Workflow B: Liquid/Aqueous Waste Disposal
Use this protocol for experimental byproducts or dissolved solutions.

Characterization: Check the pH of the solution using a calibrated pH meter or universal

indicator strips.

Target: pH 5 – 9.

Action: If outside this range, adjust slowly with dilute Hydrochloric Acid (HCl) or Sodium

Hydroxide (NaOH) to prevent exothermic splashing.

Solvent Check: Ensure the solution contains no organic solvents (e.g., methanol,

acetonitrile).

If solvents are present:[4][5] Dispose of as Mixed Organic/Aqueous Waste (Halogenated

or Non-Halogenated depending on co-solvents).

If purely aqueous: Collect in an "Aqueous Organic Salt" waste stream.

Container: Use HDPE carboys (e.g., Nalgene). Leave 10% headspace to prevent over-

pressurization due to thermal expansion.
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Workflow C: Spill Cleanup Response
Immediate Action Protocol

Isolate: Demarcate the area.

Protect: Don full PPE (Goggles, Gloves, N95).

Contain:

Solid Spill: Cover with a dust suppressant (moistened paper towel) to prevent

aerosolization. Sweep gently into a dustpan.

Liquid Spill: Surround with absorbent booms. Cover with vermiculite or clay-based

absorbent.[6]

Clean: Wash the area with water and soap.[7][8][9] Collect all wash water as chemical waste.

Part 4: Visualized Decision Logic
Disposal Decision Tree
The following diagram illustrates the logical flow for determining the correct waste stream.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/985.pdf
https://file.medchemexpress.com/batch_PDF/HY-113101/2-Hydroxyadipic-acid-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-8994-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM1NDN8YXBwbGljYXRpb24vcGRmfGFHWTVMMmd4T1M4NU1UYzROREU0TmpjMU56UXlMMU5FUWw4NE9UazBYMEZWWDBWT0xuQmtaZ3w2M2FmZTViYzE5ODE0ZTY1ODA5YmRmNzIxNWNkZmFmNTQ4N2EzNWZjNDQ5ODRiMThjODhmNGI4ZjZkY2FhYmFi
https://file.medchemexpress.com/batch_PDF/HY-75954R/2-Hydroxyhexanoic-acid-Standard-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7981418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
2-Hydroxyhexanedioic acid,

Sodium Salt

Physical State?

Solid Waste

Powder/Crystal

Liquid/Solution

Dissolved

Solid Chemical Waste
(Label: Irritant)

Contains Organic
Solvents?

Pure Aqueous Solution

No

Mixed Solvent Solution

Yes

Check pH Organic Solvent Waste
(Halogenated/Non-Halogenated)

Neutralize to pH 5-9

pH <5 or >9

Aqueous Waste Carboy
(Trace Organics)

pH 5-9

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7981418/docs?utm_src=pdf-body-img#proper-disposal-procedures-2-hydroxyhexanedioic-acid-sodium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7981418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical decision tree for categorizing waste streams based on physical state and

solvent content.

Spill Response Workflow
The following diagram details the sequence of actions for a laboratory spill.
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Caption: Step-by-step spill response protocol ensuring containment and personnel safety.

Part 5: Regulatory Compliance & Scientific
Rationale
Why Incineration?
While 2-Hydroxyhexanedioic acid is a metabolite found in biological systems (associated with

fatty acid oxidation disorders), synthetic quantities in the lab should be treated as industrial

chemical waste.

Scientific Rationale: Dicarboxylic acids and their salts can contribute significantly to

Chemical Oxygen Demand (COD) in waterways. Incineration is the preferred method to

prevent organic loading of local water treatment facilities.

RCRA Status: This compound is generally not listed as a P-list (acutely hazardous) or U-list

(toxic) waste under US EPA regulations (40 CFR 261.33). However, the "Best Management

Practice" (BMP) is to manage it as Non-Regulated Chemical Waste sent for fuel blending or

incineration.

Self-Validating Protocol
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To ensure your disposal method is working:

The pH Test: Always verify pH before adding to a communal aqueous waste drum. This

prevents unexpected gas evolution or precipitation.

The Compatibility Check: Never mix this salt with heavy metal wastes (e.g., silver, lead) as

insoluble salts may precipitate, creating a difficult-to-clean sludge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7981418/docs#proper-disposal-procedures-2-
hydroxyhexanedioic-acid-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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